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Compound of Interest

2-cyclohexyl-N-(2-
Compound Name:
phenylethyl)acetamide

Cat. No.: B3573895

Get Quote

\ J

Compound Identification & Physicochemical
Profiling

Role in Drug Discovery: This molecule represents a "privileged scaffold,” combining a lipophilic
cyclohexyl tail with a bio-active phenethylamine headgroup. It is frequently encountered as an
intermediate in the synthesis of GPCR ligands and ion channel modulators.
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Property

Specification

Derivation/Source

Chemical Name

2-cyclohexyl-N-(2-
phenylethyl)acetamide

IUPAC Nomenclature

Molecular Formula Calculated
Molecular Weight 245.36 g/mol Calculated

High Lipophilicity (Cyclohexyl +
Predicted LogP ~3.8-4.2 gn -tpop y (Cy Y

Phenyl)

Physical State

White to off-white crystalline

solid

Analog comparison (CAS 877-
95-2) [1]

DMSO, Ethanol, DCM; Poor in

Solubility Lipophilic amide nature
Water
Est. from N-
Melting Point Predicted: 85-95 °C phenethylacetamide (53°C) +

cyclohexyl rigidity

Hazard Identification (Read-Across Toxicology)

Scientific Rationale: While the core amide N-(2-phenylethyl)acetamide is often classified as

non-hazardous [1], the addition of the cyclohexyl group increases lipophilicity, potentially

enhancing membrane permeability and bioavailability. Therefore, we treat this as a Category 3

hazard until tested.

GHS Classification (Precautionary R&D Standard)

o Acute Toxicity (Oral): Category 4 (Harmful if swallowed). Basis: Phenethylamine moiety is

CNS active.

o Skin Irritation: Category 2 (Causes skin irritation).

o Eye Irritation: Category 2A (Causes serious eye irritation).

o Target Organ Toxicity: Single Exposure (Respiratory Tract Irritation).
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Critical Structural Alerts

o Phenethylamine Substructure: Structural similarity to endogenous neurotransmitters
suggests potential CNS activity (sympathomimetic effects).

o Amide Linkage: Generally stable, but metabolic hydrolysis can release 2-cyclohexylacetic
acid and 2-phenylethylamine (a known skin irritant and sensitizer).

Self-Validating Experimental Protocol: Synthesis &
Purification

Expertise & Experience: In drug development, safety begins with purity. Impurities like
unreacted phenethylamine (caustic) or DCC-urea (immunogenic) compromise safety data. This
protocol uses an Acid Chloride method for higher purity profiles than standard carbodiimide
couplings.

Reagents

o Precursor A: 2-Cyclohexylacetyl chloride (generated in situ or purchased).
e Precursor B: 2-Phenylethylamine (CAS 64-04-0).

o Base: Triethylamine (

) or Diisopropylethylamine (DIPEA).

e Solvent: Dichloromethane (DCM), Anhydrous.

Step-by-Step Workflow

e Setup: Purge a 250mL round-bottom flask with

. Add Precursor B (1.0 equiv) and
(1.2 equiv) in dry DCM. Cool to 0°C.

o Why: Low temp prevents side reactions (di-acylation); Base neutralizes HCI byproduct.

o Addition: Dropwise addition of Precursor A (1.05 equiv) diluted in DCM over 30 mins.
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o Control: Exotherm control is critical. Temp must remain <5°C.
e Reaction: Warm to Room Temp (RT) and stir for 4 hours.
o Validation: Spot TLC (Hexane:EtOAc 3:1). Product should appear at
~0.4-0.5. Disappearance of amine spot (ninhydrin stain) confirms completion.
o Workup (The Safety Step):
o Wash organic layer with 1M HCI (removes unreacted amine - Critical for Safety).
o Wash with Sat.

(removes unreacted acid).

o Dry over
, filter, and concentrate.

o Purification: Recrystallize from Ethanol/Water or Hexane/EtOAc.

Visualized Workflows (Graphviz DOT)
Diagram 1: Synthesis & Safety Decision Tree

Caption: Logical flow for synthesis, purification, and safety validation of the target amide.
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Start: Synthesis

Mix: Cyclohexylacetyl CI
+ Phenethylamine

Reaction: DCM, 0°C -> RT
(Exotherm Control)

TLC Check:
Amine Consumed?

Acid Wash (1M HCI)
*CRITICAL SAFETY STEP*

Remove Amine

Base Wash (NaHCO3)

Remove Acid

Isolate Crude Solid

Recrystallization
(EtOH/Water)

Pure Product:
2-cyclohexyl-N-(2-phenylethyl)acetamide
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Diagram 2: Biological Interaction & Metabolism
(Hypothetical)

Caption: Potential metabolic pathways and receptor interactions based on structural alerts.
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Emergency Response & Handling
Storage Conditions

o Temperature: Store at 2-8°C (Refrigerate).
o Atmosphere: Hygroscopic potential; store under Nitrogen or Argon.
e Incompatibility: Strong oxidizing agents (due to amide/alkyl groups).

First Aid Measures

 Inhalation: Move to fresh air. If breathing is difficult, give oxygen. Rationale: Dust inhalation
may irritate bronchial membranes.

» Skin Contact: Wash with soap and water for 15 minutes. Rationale: Lipophilic amides can
penetrate the stratum corneum; thorough washing is required to remove dermal depot.

o Eye Contact: Rinse cautiously with water for 15 minutes. Remove contact lenses.[1][2]

¢ Ingestion: Rinse mouth. Do NOT induce vomiting. Call a POISON CENTER.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://www.fishersci.com/store/msds?partNumber=AAH60626MD&productDescription=2-PHENYLACETAMIDE+99%25+250MG&vendorId=VN00024248&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/N-Cyclohexyl-2-phenylacetamide
https://pdf.benchchem.com/80/Application_Notes_and_Protocols_Potential_Biological_Activity_of_2_chloro_N_1_phenylethyl_acetamide_Derivatives.pdf
https://www.benchchem.com/product/b3573895?utm_src=pdf-custom-synthesis#bc-rfq
https://www.fishersci.com/store/msds?partNumber=AAH60626MD&productDescription=2-PHENYLACETAMIDE+99%25+250MG&vendorId=VN00024248&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/P1066_EU_6N.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/N-Cyclohexyl-2-phenylacetamide
https://pubchem.ncbi.nlm.nih.gov/compound/N-Cyclohexyl-2-phenylacetamide
https://pdf.benchchem.com/80/Application_Notes_and_Protocols_Potential_Biological_Activity_of_2_chloro_N_1_phenylethyl_acetamide_Derivatives.pdf
https://www.benchchem.com/product/b3573895/docs#technical-guide-safety-handling-and-synthesis-of-2-cyclohexyl-n-2-phenylethyl-acetamide
https://www.benchchem.com/product/b3573895/docs#technical-guide-safety-handling-and-synthesis-of-2-cyclohexyl-n-2-phenylethyl-acetamide
https://www.benchchem.com/product/b3573895/docs#technical-guide-safety-handling-and-synthesis-of-2-cyclohexyl-n-2-phenylethyl-acetamide
https://www.benchchem.com/product/b3573895/docs#technical-guide-safety-handling-and-synthesis-of-2-cyclohexyl-n-2-phenylethyl-acetamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3573895?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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